![molecular formula C10H4BrCl2NO B2515184 7-Bromo-1-chloroisoquinoline-3-carbonyl chloride CAS No. 2166993-72-0](/img/structure/B2515184.png)
7-Bromo-1-chloroisoquinoline-3-carbonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Bromo-1-chloroisoquinoline-3-carbonyl chloride is a chemical compound with the CAS Number: 2166993-72-0 . It has a molecular weight of 304.96 and is known for its diverse properties and potential applications in various fields of research and industry.
Molecular Structure Analysis
The IUPAC name of this compound is this compound . The InChI code is 1S/C10H4BrCl2NO/c11-6-2-1-5-3-8(10(13)15)14-9(12)7(5)4-6/h1-4H .Physical And Chemical Properties Analysis
This compound has a molecular weight of 304.96 .Scientific Research Applications
Halogen Exchange in Heterocyclic Arenes
7-Bromo-1-chloroisoquinoline-3-carbonyl chloride, due to its structural characteristics, may participate in halogen exchange reactions similar to those observed in isoquinoline derivatives. One study exemplifies this by converting heterocyclic arenes like isoquinolyl chlorides to their iodide counterparts via acid-mediated nucleophilic halogen exchange. This method avoids harsh conditions and provides high regioselectivity, as seen in the transformation of 1-chloroisoquinoline to its iodide derivative with a 90% yield, showcasing the potential of such compounds in selective halogen exchange processes (Wolf et al., 2003).
Application in Synthesizing PI3K/mTOR Inhibitors
The compound's derivatives can act as intermediates in the synthesis of potent inhibitors. For example, a derivative synthesized from 6-bromoquinolin-4-ol and other compounds served as an important intermediate in various PI3K/mTOR inhibitors, highlighting the role of such structures in the synthesis of bioactive molecules (Lei et al., 2015).
Photochromic Properties in Spiropyrans and Spirooxazines
Derivatives of this compound, like 5-bromo- or 5-chloro-8-hydroxyquinoline, can lead to compounds with photochromic properties. For instance, formylation and subsequent reactions can produce new photochromic compounds, which have applications in creating materials that change color in response to light (Voloshin et al., 2008).
Catalyst in Hexahydroquinolines Synthesis
Novel ionic liquids synthesized from halogenated quinolines, like those derived from this compound, can act as efficient catalysts. They can promote the synthesis of hexahydroquinolines via one-pot multi-component condensation, showing the compound's potential in facilitating complex organic reactions (Ghorbani et al., 2015).
Safety and Hazards
properties
IUPAC Name |
7-bromo-1-chloroisoquinoline-3-carbonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4BrCl2NO/c11-6-2-1-5-3-8(10(13)15)14-9(12)7(5)4-6/h1-4H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIEVZVCFQWYPJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C(N=C(C=C21)C(=O)Cl)Cl)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4BrCl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.95 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2166993-72-0 |
Source
|
Record name | 7-bromo-1-chloroisoquinoline-3-carbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.